Cas no 2172269-65-5 (benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate)

• Product Name: benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate
• CAS No: 2172269-65-5
• MF: C₂₀H₂₂ClNO₄S
• MW: 407.910983562469
• CID: 6149780
• PubChem ID: 165508688
• Update Time: 2025-05-20

benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate
• benzyl 3-[(chlorosulfonyl)methyl]-4-phenylpiperidine-1-carboxylate
• EN300-1440682
• 2172269-65-5

• Inchi： 1S/C20H22ClNO4S/c21-27(24,25)15-18-13-22(12-11-19(18)17-9-5-2-6-10-17)20(23)26-14-16-7-3-1-4-8-16/h1-10,18-19H,11-15H2
• InChI Key： WZPYLGJBAFGWEI-UHFFFAOYSA-N
• SMILES： ClS(CC1CN(C(=O)OCC2C=CC=CC=2)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 407.0958071g/mol
• Monoisotopic Mass: 407.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate

Comprehensive Analysis of Benzyl 3-(Chlorosulfonyl)Methyl-4-Phenylpiperidine-1-Carboxylate (CAS No. 2172269-65-5)

Benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate (CAS No. 2172269-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both chlorosulfonyl and benzyl carboxylate functional groups makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and bioconjugates. Its CAS No. 2172269-65-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's synthetic utility is underscored by its ability to undergo diverse reactions, such as nucleophilic substitutions and cross-coupling, making it valuable for structure-activity relationship (SAR) studies. Its phenylpiperidine core is a common motif in CNS-targeting drugs, aligning with current trends in neuroscience research. Questions like "How to synthesize benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate?" or "What are the applications of CAS 2172269-65-5?" are increasingly popular in scientific forums.

From a green chemistry perspective, optimizing the synthesis of benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate to reduce waste and improve yield is a hot topic. The compound's stability under various conditions and solubility profiles are also critical for industrial scalability. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a key concern for buyers.

In summary, benzyl 3-(chlorosulfonyl)methyl-4-phenylpiperidine-1-carboxylate (CAS No. 2172269-65-5) represents a pivotal chemical intermediate with broad applicability. Its integration into drug development pipelines and material innovation highlights its importance in modern science. Future research may explore its derivatization potential further, addressing unmet needs in therapeutics and beyond.